5-ethyl-7-(4-(2-ethylbutanoyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 5-ethyl-7-[4-(2-ethylbutanoyl)piperazine-1-carbonyl]-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C25H31N5O3/c1-4-18(5-2)23(31)28-12-14-29(15-13-28)24(32)20-16-27(6-3)17-21-22(20)26-30(25(21)33)19-10-8-7-9-11-19/h7-11,16-18H,4-6,12-15H2,1-3H3
• InChI Key: NNQIPMRHJXMZEE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCN(CC1)C(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC
• Molecular Formula: C25H31N5O3
• Molecular Weight: 449.5 g/mol

Description

5-ethyl-7-(4-(2-ethylbutanoyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C25H31N5O3 and its molecular weight is 449.555. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research into pyrazolo[3,4-b]pyridine derivatives, including compounds structurally related to 5-ethyl-7-(4-(2-ethylbutanoyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one, has led to the synthesis and characterization of novel heterocyclic compounds. These compounds have shown a range of biological activities, highlighting their significance in medicinal chemistry. For example, Attaby et al. (2007) explored the synthesis of pyrido[2′,3′:3,4]pyrazolo[5,1-c]triazines, elucidating their structures through various spectroscopic methods and assessing their antiviral activities Attaby et al., 2007.

Antimicrobial Activity

Mabkhot et al. (2016) synthesized a series of pyrazole, pyridine, and triazolopyrimidine derivatives incorporating a thiophene moiety, demonstrating significant antimicrobial activities. This research underscores the potential of these compounds in developing new antimicrobial agents, suggesting a broader application for related pyrazolo[4,3-c]pyridine compounds Mabkhot et al., 2016.

G Protein-Biased Dopaminergics

Research into the design of G protein-biased dopaminergic ligands led to the discovery of compounds with a pyrazolo[1,5-a]pyridine substructure. Möller et al. (2017) found these compounds to exhibit high-affinity dopamine receptor partial agonist activity, demonstrating the utility of the pyrazolo[4,3-c]pyridine core in developing novel therapeutics for neuropsychiatric disorders Möller et al., 2017.

Antituberculosis Activity

The synthesis of thiazole-aminopiperidine hybrid analogues, as explored by Jeankumar et al. (2013), resulted in potent Mycobacterium tuberculosis GyrB inhibitors. These findings highlight the relevance of incorporating the pyrazolo[4,3-c]pyridine scaffold in the development of new antituberculosis agents Jeankumar et al., 2013.

Anti-Influenza Virus Activity

A study by Hebishy et al. (2020) on the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable antiavian influenza virus activity. This research provides insight into the potential use of the pyrazolo[4,3-c]pyridine core in antiviral drug development Hebishy et al., 2020.